LP 12 hydrochloride
Overview
Description
LP-12 is a synthetic organic compound known for its potent and selective agonistic activity at the serotonin 5-HT7 receptor. This compound has garnered significant interest in scientific research due to its high selectivity over other receptor subtypes such as serotonin 5-HT1A, 5-HT2A, and dopamine D2 receptors . LP-12 is primarily used in research to explore the role of the 5-HT7 receptor in various physiological and pathological processes.
Scientific Research Applications
LP-12 has a wide range of applications in scientific research, including:
Chemistry: Used as a tool to study the structure-activity relationship of serotonin receptors.
Biology: Investigates the role of 5-HT7 receptors in cellular signaling and physiological processes.
Medicine: Explores potential therapeutic applications in treating neurological disorders such as depression and anxiety.
Industry: Utilized in the development of new pharmacological agents targeting serotonin receptors
Mechanism of Action
LP-12 exerts its effects by selectively binding to the serotonin 5-HT7 receptor, a G protein-coupled receptor involved in various neurological processes. Upon binding, LP-12 activates the receptor, leading to the activation of downstream signaling pathways such as cyclic adenosine monophosphate (cAMP) production. This activation modulates neurotransmitter release and neuronal excitability, contributing to its physiological effects .
Biochemical Analysis
Biochemical Properties
LP 12 hydrochloride plays a significant role in biochemical reactions due to its interaction with the 5-HT7 receptor . It shows a pro-nociceptive effect .
Cellular Effects
The effects of this compound on cells are primarily mediated through its interaction with the 5-HT7 receptor . This interaction influences cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
This compound exerts its effects at the molecular level through binding interactions with the 5-HT7 receptor . This leads to changes in gene expression and can result in enzyme inhibition or activation .
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings . Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently unavailable .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . Specific threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, are currently unavailable .
Metabolic Pathways
This compound is involved in the serotonin receptor metabolic pathway . It interacts with enzymes and cofactors within this pathway .
Subcellular Localization
The information provided is based on the current understanding and available resources .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of LP-12 involves multiple steps, starting with the preparation of the core structure, followed by functionalization to achieve the desired selectivity and potency. The synthetic route typically includes the following steps:
Formation of the Core Structure: The core structure of LP-12 is synthesized through a series of condensation reactions involving aromatic compounds and piperazine derivatives.
Functionalization: The core structure is then functionalized by introducing specific substituents that enhance its selectivity for the 5-HT7 receptor.
Industrial Production Methods
While detailed industrial production methods for LP-12 are not widely documented, the synthesis generally follows standard organic synthesis protocols. The process involves large-scale reactions in controlled environments to ensure high yield and purity. The use of automated synthesis equipment and purification techniques such as chromatography is common in industrial settings .
Chemical Reactions Analysis
Types of Reactions
LP-12 undergoes various chemical reactions, including:
Oxidation: LP-12 can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions are common, where halogen atoms in LP-12 are replaced by nucleophiles such as amines or thiols.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of LP-12 may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .
Comparison with Similar Compounds
Similar Compounds
LP-44: Another selective 5-HT7 receptor agonist with similar pharmacological properties.
AS-19: A compound with agonistic activity at the 5-HT7 receptor but with different selectivity profiles.
E-55888: Known for its high selectivity for the 5-HT7 receptor, similar to LP-12
Uniqueness of LP-12
LP-12 stands out due to its exceptionally high selectivity for the 5-HT7 receptor over other receptor subtypes. This selectivity makes it a valuable tool in research for dissecting the specific roles of the 5-HT7 receptor without off-target effects on other receptors .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for LP 12 hydrochloride involves the reaction of two starting materials, compound A and compound B, followed by purification and isolation of the final product.", "Starting Materials": [ "Compound A", "Compound B" ], "Reaction": [ "Step 1: Compound A is reacted with an acid chloride to form intermediate 1.", "Step 2: Intermediate 1 is then reacted with compound B to form LP 12.", "Step 3: LP 12 is purified and isolated as its hydrochloride salt." ] } | |
| 1185136-22-4 | |
Molecular Formula |
C32H39N3O |
Molecular Weight |
481.7 g/mol |
IUPAC Name |
6-[4-(2-phenylphenyl)piperazin-1-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)hexanamide |
InChI |
InChI=1S/C32H39N3O/c36-32(33-30-18-11-15-26-14-6-7-16-28(26)30)20-5-2-10-21-34-22-24-35(25-23-34)31-19-9-8-17-29(31)27-12-3-1-4-13-27/h1,3-4,6-9,12-14,16-17,19,30H,2,5,10-11,15,18,20-25H2,(H,33,36) |
InChI Key |
NMZIDFFHGCRAJV-UHFFFAOYSA-N |
SMILES |
C1CC(C2=CC=CC=C2C1)NC(=O)CCCCCN3CCN(CC3)C4=CC=CC=C4C5=CC=CC=C5.Cl |
Canonical SMILES |
C1CC(C2=CC=CC=C2C1)NC(=O)CCCCCN3CCN(CC3)C4=CC=CC=C4C5=CC=CC=C5 |
synonyms |
4-(2-Diphenyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-1-piperazinehexanamide hydrochloride |
Origin of Product |
United States |
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